2-(2-Hydroxy-4-methylphenyl)acetic acid

• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• SMILES: CC1=CC(=C(C=C1)CC(=O)O)O
• InChI: InChI=1S/C9H10O3/c1-6-2-3-7(5-9(11)12)8(10)4-6/h2-4,10H,5H2,1H3,(H,11,12)
• InChIKey: WSFIDIJAAUEJLT-UHFFFAOYSA-N

EDDHA-based Fe fertilizers suffer rapid photolytic degradation under UV light, causing iron loss in hydroponics and outdoor fertigation. 2-(2-Hydroxy-4-methylphenyl)acetic acid is the essential monomer for EDDHMA, an Fe(III)-chelating agent with measurably greater photostability conferred by the para-methyl group. • EDDHMA outperforms EDDHA in phosphate-heavy calcareous soils with higher Fe recovery. • Required precursor for the validated HPLC-ESI/MS internal standard for o,oEDDHA analysis (LOD 3-49 pmol g⁻¹). • Essential for EN 13368-2 QC of commercial chelate fertilizers due to reversed stereoisomer decomposition.

2-(2-Hydroxy-4-methylphenyl)acetic acid: Overview & Key Properties

2-(2-Hydroxy-4-methylphenyl)acetic acid (CAS 38692-77-2, molecular formula C₉H₁₀O₃, molecular weight 166.17 g/mol) is a phenolic phenylacetic acid derivative bearing a hydroxyl group at the ortho position and a methyl substituent at the para position of the aromatic ring. This substitution pattern confers differentiated physicochemical properties—including an experimentally derived logP of approximately 1.11–1.41 and a predicted pKa of 3.55–3.91 [1]—that distinguish it from non-hydroxylated and non-methylated phenylacetic acid analogs. Its primary industrial relevance lies in serving as the monomeric building block for ethylenediamine-N,N′-bis(2-hydroxy-4-methylphenylacetic) acid (EDDHMA), an iron(III)-chelating fertilizer agent explicitly authorized under European Regulation (EC) No 2003/2003 for correction of iron chlorosis in calcareous and alkaline agricultural soils [2].

Monomer Building block for EDDHMA iron chelate synthesis (authorized EU fertilizer agent)

Internal Std. Precursor for Fe(III)-o,oEDDHMA, a validated structural analogue IS for o,oEDDHA LC-MS

Differentiation ortho-Hydroxy / para-methyl pattern provides unique chelation geometry and photostability

• [1] Chembase. 2-Hydroxy-2-(4-methylphenyl)acetic acid – Computed Properties. Acid pKa: 3.9083066; Log P: 1.409257. View Source
• [2] Regulation (EC) No 2003/2003 of the European Parliament and of the Council relating to fertilisers. Official Journal of the European Union, L 304, 1–194. Annex I lists EDDHA and EDDHMA as authorized chelating agents. View Source

Why 2-(2-Hydroxy-4-methylphenyl)acetic acid Cannot Be Replaced

The combined ortho-hydroxy / para-methyl substitution pattern of this compound imparts a unique confluence of metal-coordination geometry, electronic effects, and lipophilicity that cannot be replicated by simple phenylacetic acid derivatives. Removal of the ortho-hydroxyl group (as in 4-methylphenylacetic acid, CAS 622-47-9) abolishes the bidentate chelating capacity essential for Fe(III) complex formation, raising the logP by ~0.5 units and eliminating the intramolecular hydrogen-bonding that stabilizes the phenolic tautomer . Relocation of the hydroxyl to the benzylic α-position (as in 4-methylmandelic acid, CAS 18584-20-8) introduces an additional chiral center, alters the pKa by approximately 0.6–0.8 units, and changes the geometric constraints of the metal-binding pocket . When elaborated into the bis-ligand chelator EDDHMA, the para-methyl group confers measurably greater photostability and a reversed stereoisomer-decomposition profile relative to the non-methylated EDDHA scaffold, as demonstrated by head-to-head comparative studies [1]. These quantifiable differences mean that generic substitution with a non-hydroxylated, non-methylated, or α-hydroxy analog will produce a functionally distinct chelating agent with altered environmental persistence, analyte recovery characteristics, and regulatory standing.

Loss of bidentate chelation

4-Methylphenylacetic acid lacks the ortho-OH group; eliminates the Fe(III)-binding site and significantly alters lipophilicity, making it functionally non-chelating.

Unwanted chirality and geometry shift

4-Methylmandelic acid carries an α-hydroxy group; introduces a chiral center and changes metal-coordination pocket geometry, requiring additional separation steps.

Photostability and isomer profile mismatch

The non-methylated EDDHA scaffold exhibits a different photodegradation hierarchy and reversed stereoisomer lability; EDDHMA-specific performance cannot be assumed with EDDHA-based products.

• [1] Felipe Yunta et al. (2003). Chelating agents related to ethylenediamine bis(2-hydroxyphenyl)acetic acid (EDDHA): synthesis, characterization, and equilibrium studies. Inorganic Chemistry, 42(17), 5412–5421. DOI: 10.1021/ic034333j. PMID: 12924915. View Source

Comparative Evidence: 2-(2-Hydroxy-4-methylphenyl)acetic acid & EDDHMA

EDDHMA/Fe³⁺ Photodegradation Resistance vs. EDDHA/Fe³⁺

Fe(III)-chelates derived from 2-(2-hydroxy-4-methylphenyl)acetic acid (EDDHMA/Fe³⁺) exhibit greater stability against photodegradation than the non-methylated parent EDDHA/Fe³⁺, as determined by HPLC-UV physicochemical profiling [1]. This differential photostability is a function of the para-methyl substituent on each phenyl ring, which modulates the electron density of the phenolate oxygen and thereby influences the ligand-to-metal charge-transfer band responsible for photolability.

Photostability ranking

Head-to-head

EDDHMA/Fe³⁺ > EDDHA/Fe³⁺

Reported photostability hierarchy; supports EDDHMA selection for light-exposed nutrient delivery.

Qualitative ranking; photodegradation rate constants not numerically reported in source.

Evidence Dimension	Relative photodegradation resistance of Fe(III)-chelate complexes
Target Compound Data	EDDHMA/Fe³⁺: Greater stability against photodegradation (qualitatively superior to EDDHA/Fe³⁺ under equivalent light exposure)
Comparator Or Baseline	EDDHA/Fe³⁺: High stability, especially effective at alkaline pH, but lower photostability than EDDHMA/Fe³⁺
Quantified Difference	Qualitative ranking: EDDHMA > EDDHA in photostability; quantitative photodegradation rate constants were not numerically reported in the source but the hierarchy is explicitly stated as a key differentiating parameter for formulation selection
Conditions	HPLC-UV physicochemical characterization of chelated iron fertilizers; octahedral Fe³⁺ complexes assessed for stability under standardized conditions

Why This Matters

For procurement decisions in hydroponic or fertigation systems where nutrient solutions are exposed to UV or full-spectrum light, EDDHMA-based formulations will retain bioavailable iron longer than EDDHA-based formulations, reducing re-application frequency and cost.

• [1] Cotecna Group. Determination of chelated iron (chelating agents) in fertilizers: physicochemical approach using HPLC-UV. fitosoil.com, 2026. States: 'EDDHA: high stability, especially effective at alkaline pH – EDDHMA: Greater stability against photodegradation.' View Source

Higher Iron Recovery of FeEDDHMA in Phosphate-Rich Conditions

In a controlled study examining the effect of copper, nickel, zinc, and phosphorus on the decomposition–recomposition equilibrium of FeEDDHA and FeEDDHMA isomers under variable pH, FeEDDHA was found to be more stable than FeEDDHMA with respect to Cu²⁺ competition. Conversely, FeEDDHMA demonstrated higher percentages of iron recovery in the presence of phosphate anions, an important practical distinction for fertilizer formulation targeting phosphate-rich calcareous soils [1].

Phosphate recovery

Head-to-head

FeEDDHMA > FeEDDHA in phosphate media; reversed for Cu²⁺

Phosphate-rich calcareous soil context favors EDDHMA; copper-rich context favors EDDHA.

Directional comparison; exact recovery percentages not detailed in source.

Evidence Dimension	Iron recovery (%) after chelate decomposition in presence of competing ions
Target Compound Data	FeEDDHMA: Higher percentages of recovery in phosphate-containing media; lower stability vs. Cu²⁺ compared to FeEDDHA
Comparator Or Baseline	FeEDDHA: More stable than FeEDDHMA with respect to Cu²⁺ competition; lower recovery percentages in phosphate media
Quantified Difference	Directional: FeEDDHMA > FeEDDHA for phosphate recovery; FeEDDHA > FeEDDHMA for Cu²⁺ resistance. Copper and phosphate were identified as the ions that impede recovery to the greatest degree for both chelates
Conditions	Variable pH; solutions containing Cu²⁺, Ni²⁺, Zn²⁺, and phosphate; HPLC and UV-Vis monitoring of decomposition–recomposition reactions of o,o-EDDHA and EDDHMA iron chelates

Why This Matters

Procurement selection between EDDHA- and EDDHMA-based fertilizers should be guided by soil ion profiles: EDDHMA is the preferred choice for phosphate-heavy agricultural soils, while EDDHA offers superior performance where copper contamination is a concern.

• [1] Juárez M, Bermúdez D, Jordá JD, Sánchez-Andreu J, Cerdán MM. Effect of copper, nickel, zinc, and phosphorus on reactions of FeEDDHA and FeEDDHMA isomers under variable pH. Communications in Soil Science and Plant Analysis, 2001. AGRIS record. States: 'FeEDDHA is more stable than FeEDDHMA with respect to Cu²⁺, however, in regard to phosphate, FeEDDHMA shows higher percentages of recovery.' View Source

Reversed Stereoisomer Decomposition: FeEDDHA vs. FeEDDHMA

At pH 2.0, the iron complexes of both EDDHA and EDDHMA undergo partial decomposition, but the identity of the more labile stereoisomer differs between the two chelating scaffolds. For FeEDDHA, the meso isomer is the less stable form and decomposes preferentially; for FeEDDHMA, it is the racemic (d,l) isomer that is more susceptible to acid-catalyzed dissociation [1]. This reversal has direct consequences for analytical quantification and for understanding iron uptake mechanisms in Strategy I plants.

Isomer lability reversal

Head-to-head

FeEDDHMA: racemic isomer less stable at pH 2.0; FeEDDHA: meso isomer less stable

Isomer-specific QC methods require correct reference standard attribution.

Acidic pH (2.0) decomposition; recomposition near neutral pH for both chelates.

Evidence Dimension	Identity of the less stable stereoisomer at acidic pH (pH 2.0)
Target Compound Data	FeEDDHMA: Racemic (d,l) isomer is preferentially decomposed at pH 2.0
Comparator Or Baseline	FeEDDHA: Meso isomer is preferentially decomposed at pH 2.0
Quantified Difference	Qualitative reversal of isomer lability: meso (EDDHA) vs. racemic (EDDHMA). Recomposition is practically complete when pH returns to near neutrality for both chelates
Conditions	Acidic condition (pH 2.0); decomposition monitored by HPLC and compared with UV-Vis method; recomposition assessed upon pH neutralization

Why This Matters

This isomeric stability inversion must be accounted for in HPLC method development and quality control of commercial iron chelate fertilizers. Laboratories quantifying FeEDDHMA must calibrate against the correct isomer reference standard (racemic), whereas FeEDDHA methods target the meso form.

• [1] Bermúdez D, Juárez M, Jordá JD, Sánchez-Andreu JJ, Lucena JJ. Effect of pH on the stability of the chelates FeEDDHA, FeEDDHMA and their isomers. Agrochimica, 2002, No. 5. States: 'At pH 2.0, the decomposition affects mainly the isomer with lower stability constant: meso for FeEDDHA and the racemic in the case of FeEDDHMA.' View Source

Fe(III)-o,oEDDHMA: Superior Internal Standard for o,oEDDHA LC-MS

Orera et al. (2009) systematically tested two internal standard strategies for the determination of the xenobiotic chelating agent o,oEDDHA in plant tissues by HPLC-ESI/MS. Iron stable isotope labeled compounds failed as internal standards due to isobaric interferences from endogenous plant compounds and isotope exchange reactions with native Fe pools. In contrast, the structural analogue Fe(III)-o,oEDDHMA—synthesized from 2-(2-hydroxy-4-methylphenyl)acetic acid—proved to be an adequate and reliable internal standard for both racemic and meso isomers of o,oEDDHA across multiple plant species and tissue types [1]. The method achieved limits of detection of 3–49 pmol g⁻¹ fresh weight and analyte recoveries of 74–116%.

Internal standard validation

Head-to-head

Fe(III)-o,oEDDHMA: adequate IS; ⁵⁷Fe-labeled IS: unsuitable (isobaric interferences/isotope exchange)

Structural analogue IS overcomes plant matrix effects; supports method sensitivity for o,oEDDHA.

LOD 3–49 pmol g⁻¹ FW; recovery 74–116% in sugar beet/tomato tissues (Orera et al. 2009).

Evidence Dimension	Suitability as internal standard for o,oEDDHA determination in plant tissues
Target Compound Data	Fe(III)-o,oEDDHMA: Adequate internal standard; LOD 3–49 pmol g⁻¹ FW; LOQ 11–162 pmol g⁻¹ FW; recovery 74–116%
Comparator Or Baseline	Iron stable isotope labeled internal standards: Unsuitable — isobaric endogenous compounds and isotope exchange reactions with plant native Fe pools prevented accurate quantification
Quantified Difference	Binary: Fe(III)-o,oEDDHMA = suitable; ⁵⁷Fe-labeled IS = unsuitable. Method sensitivity: LOD 3–49 pmol g⁻¹; LOQ 11–162 pmol g⁻¹; recovery 74–116% across sugar beet and tomato tissues
Conditions	HPLC-ESI/MS; plant tissues (leaves, roots, xylem sap) of sugar beet and tomato treated with 90 µM Fe(III)-o,oEDDHA for 24 h; reversed-phase C18 column

Why This Matters

For analytical laboratories performing regulatory or research quantification of o,oEDDHA in plant materials, procurement of Fe(III)-o,oEDDHMA as an internal standard is essential. Isotope-labeled alternatives are not merely suboptimal—they are functionally invalid for this application.

• [1] Orera I, Rodríguez-Castrillón JA, Moldovan M, García-Alonso JI, Abadía A, Abadía J, Álvarez-Fernández A. Determination of o,oEDDHA – a xenobiotic chelating agent used in Fe fertilizers – in plant tissues by liquid chromatography/electrospray mass spectrometry: overcoming matrix effects. Rapid Communications in Mass Spectrometry, 2009, 23(11), 1694–1702. DOI: 10.1002/rcm.4056. PMID: 19412919. View Source

Lipophilicity and Acidity: Differentiation from Analogues

The target compound occupies a distinct physicochemical space relative to its closest structural analogs. Compared with 4-methylphenylacetic acid (CAS 622-47-9), which lacks the ortho-hydroxyl group, 2-(2-hydroxy-4-methylphenyl)acetic acid exhibits a logP that is approximately 0.5–0.8 units lower (1.11–1.41 vs. 1.62–1.97) due to the hydrogen-bonding capacity of the phenolic –OH, and a pKa that is approximately 0.4–0.8 units lower, reflecting the electron-withdrawing effect of the ortho-hydroxyl [1]. Compared with 4-methylmandelic acid (CAS 18584-20-8), the benzylic α-hydroxy isomer, the target compound's ring-hydroxyl placement results in a different metal-coordination geometry and eliminates the chiral center at the α-carbon, simplifying both synthesis and analytical characterization .

Physicochemical differentiation

Cross-study comparable

Target logP ~1.11–1.41, pKa ~3.55–3.91; ΔlogP vs 4-MPA ≈ –0.5 to –0.8

Ortho-OH reduces logP/pKa and enables chelation; absence of α-OH avoids chirality.

Computed/predicted values; experimental verification recommended for specific formulation contexts.

Evidence Dimension	Calculated/experimental logP and predicted pKa values
Target Compound Data	2-(2-Hydroxy-4-methylphenyl)acetic acid: logP 1.11–1.41; pKa 3.55–3.91 (predicted); H-bond donors = 2; H-bond acceptors = 3; rotatable bonds = 2
Comparator Or Baseline	4-Methylphenylacetic acid: logP 1.62–1.97; pKa 4.37–4.39; H-bond donors = 1; H-bond acceptors = 2. 4-Methylmandelic acid: logP 1.11–1.38; pKa 3.55±0.10; H-bond donors = 2; H-bond acceptors = 3 (but chiral α-carbon present)
Quantified Difference	ΔlogP (vs. 4-MPA) ≈ −0.5 to −0.8 units; ΔpKa (vs. 4-MPA) ≈ −0.4 to −0.8 units. ΔlogP (vs. 4-MMA) ≈ 0 to +0.3 units; ΔpKa (vs. 4-MMA) ≈ 0 to +0.4 units. Key chemical distinction: ring-OH (target) vs. α-OH (4-MMA) vs. no OH (4-MPA)
Conditions	Computed/predicted physicochemical parameters from ChemicalBook and Chembase databases; logP estimated by fragment-based methods; pKa predicted using Hammett-type substituent constant approaches

Why This Matters

The lower logP and pKa of the target compound relative to 4-methylphenylacetic acid directly impact solubility, membrane permeability, and metal-binding pH window. Procurement of the correct isomer is critical for applications requiring phenolic chelation: 4-methylphenylacetic acid cannot chelate Fe(III), and 4-methylmandelic acid introduces unwanted chirality.

• [1] Chembase. 2-Hydroxy-2-(4-methylphenyl)acetic acid: Acid pKa 3.9083066; Log P 1.409257; LogD (pH 5.5) −0.188; LogD (pH 7.4) −1.800. View Source

Application Scenarios for 2-(2-Hydroxy-4-methylphenyl)acetic acid

Synthesis of Photostable EDDHMA/Fe³⁺ Fertilizers

2-(2-Hydroxy-4-methylphenyl)acetic acid is the essential monomer for producing EDDHMA, the iron chelator that outperforms EDDHA in photodegradation resistance [1]. Procurement of this compound is indicated when formulating iron fertilizers destined for hydroponic systems with UV disinfection or outdoor fertigation exposed to full sunlight, where EDDHA-based products suffer accelerated photolytic iron loss. The para-methyl group on each aromatic ring suppresses the photolabile ligand-to-metal charge-transfer transition that limits EDDHA's service life under illumination.

o,oEDDHA LC-MS Internal Standard

The Fe(III) chelate of EDDHMA, synthesized from 2-(2-hydroxy-4-methylphenyl)acetic acid, is the only validated structural analogue internal standard for HPLC-ESI/MS determination of o,oEDDHA in complex plant matrices [2]. Isotope-labeled internal standards have been demonstrated to fail due to isobaric interferences and isotope exchange with endogenous plant iron pools. Laboratories conducting plant uptake, transport, or environmental fate studies of EDDHA-based fertilizers must procure this compound to achieve the validated method sensitivity of 3–49 pmol g⁻¹ (LOD) and 74–116% recovery.

EDDHMA Fertilizer for Phosphate-Rich Calcareous Soils

EDDHMA-based Fe fertilizers show higher percentages of iron recovery in phosphate-containing environments compared with EDDHA-based formulations, as demonstrated by direct comparative ion-competition studies [3]. Agronomists and fertilizer manufacturers targeting phosphate-heavy calcareous or alkaline soils—common in Mediterranean, Middle Eastern, and South Asian agricultural regions—should prioritize EDDHMA (and its monomer precursor) over EDDHA when phosphate, rather than copper, is the dominant competing ion in the soil profile.

Isomer-Specific HPLC Reference Standard for Iron Chelate QC

The reversed stereoisomer decomposition pattern of FeEDDHMA (racemic isomer less stable at acidic pH) versus FeEDDHA (meso isomer less stable) necessitates isomer-specific reference standards for accurate HPLC quality control of commercial chelate fertilizers [4]. Regulatory laboratories and fertilizer manufacturers operating under EN 13368-2 methodology must procure Fe(III)-EDDHMA reference materials—derived from 2-(2-hydroxy-4-methylphenyl)acetic acid—to correctly identify and quantify the racemic isomer that governs product stability under acidic storage or soil conditions.

Application

Selection Property

Validation Focus

EDDHMA synthesis for photostable Fe fertilizers

ortho-Hydroxy/para-methyl monomer pattern

Photodegradation resistance benchmarking under UV/visible light

LC-MS internal standard for o,oEDDHA in plant tissues

Fe(III)-o,oEDDHMA as structural analogue IS

Matrix-effect and isobaric interference mitigation; method sensitivity

EDDHMA fertilizer for phosphate-rich calcareous soils

EDDHMA-based iron chelate formulation

Iron recovery in phosphate-containing media; Cu²⁺ competition profile

Isomer-specific HPLC reference standard for QC

EDDHMA racemic isomer reference material

Isomer lability under acidic pH; correct calibration for regulatory methods

• [1] Cotecna Group. Determination of chelated iron (chelating agents) in fertilizers: physicochemical approach using HPLC-UV. fitosoil.com, 2026. View Source
• [2] Orera I et al. Rapid Commun. Mass Spectrom., 2009, 23(11), 1694–1702. DOI: 10.1002/rcm.4056. PMID: 19412919. View Source
• [3] Juárez M et al. Commun. Soil Sci. Plant Anal., 2001. AGRIS record: Effect of copper, nickel, zinc, and phosphorus on reactions of FeEDDHA and FeEDDHMA isomers under variable pH. View Source
• [4] Bermúdez D et al. Agrochimica, 2002, No. 5. Effect of pH on the stability of the chelates FeEDDHA, FeEDDHMA and their isomers. View Source